(2-Ethoxyethyl)(pyridin-4-ylmethyl)amine

• Molecular Formula: C10H16N2O
• Molecular Weight: 180.25 g/mol
• SMILES: CCOCCNCC1=CC=NC=C1
• InChI: InChI=1S/C10H16N2O/c1-2-13-8-7-12-9-10-3-5-11-6-4-10/h3-6,12H,2,7-9H2,1H3
• InChIKey: BKBFPNYMTUFFPU-UHFFFAOYSA-N

(2-Ethoxyethyl)(pyridin-4-ylmethyl)amine: Structural Baseline

(2-Ethoxyethyl)(pyridin-4-ylmethyl)amine (CAS 1156432-54-0) is a secondary amine characterized by a pyridin-4-ylmethyl core and a 2-ethoxyethyl side chain, yielding the molecular formula C₁₀H₁₆N₂O and a molecular weight of 180.25 g/mol [1]. The compound's computed XLogP3-AA is 0.4, indicating modest lipophilicity, and it possesses one hydrogen bond donor and three acceptors, with six rotatable bonds [1]. Commercial availability is typically at 98% purity . This compound serves as a versatile building block in medicinal chemistry and agrochemical synthesis, where its pyridine nitrogen enables metal coordination or hydrogen bonding while the ethoxyethyl chain enhances organic phase solubility [2].

1

Medicinal chemistry building block with pyridine nitrogen for metal coordination or H-bonding

2

Agrochemical intermediate synthesis with reported organic phase solubility profile

3

Supports fragment-based screening and patent-exemplified scaffold derivatization

• [1] PubChem. (2026). Compound Summary for CID 43387928: (2-Ethoxyethyl)[(pyridin-4-yl)methyl]amine. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/1156432-54-0 View Source
• [2] Kuujia. (n.d.). Cas no 1154193-37-9 ((2-ethoxyethyl)[1-(pyridin-4-yl)ethyl]amine). Retrieved from https://www.kuujia.com View Source

(2-Ethoxyethyl)(pyridin-4-ylmethyl)amine: Substitution Risk Analysis

While the methoxy analog (CAS 892566-41-5) shares the pyridin-4-ylmethylamine scaffold, the single methylene difference in the alkoxy side chain produces quantifiable disparities in physicochemical properties that preclude direct substitution. The ethoxyethyl variant exhibits a higher molecular weight (180.25 vs. 166.22 g/mol) and a distinct lipophilicity profile (XLogP3-AA 0.4 for the ethoxy derivative versus a predicted lower value for the methoxy analog) [1][2]. These differences alter solubility, membrane permeability, and protein-binding characteristics in biological systems, making the two compounds non-interchangeable in target-oriented synthesis or pharmacological assays without reoptimization of conditions [3]. Procurement decisions at the screening or lead-optimization stage must therefore be guided by the specific alkyl chain length required for the intended molecular interaction.

Lipophilicity

The methoxy analog has a lower computed XLogP, which may shift membrane partitioning and require re-optimization in cell-based assays.

Molecular weight

A 14 g/mol difference alters molar dosing calculations; using the methoxy analog without adjustment may introduce formulation error.

Solubility & extraction

Reduced organic phase affinity of the methoxy analog may lower extraction recovery in liquid-liquid workups during synthesis.

• [1] PubChem. (2026). Compound Summary for CID 43387928: (2-Ethoxyethyl)[(pyridin-4-yl)methyl]amine. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/1156432-54-0 View Source
• [2] Chembase. (n.d.). (2-Methoxyethyl)(pyridin-4-ylmethyl)amine (CAS 892566-41-5). Retrieved from https://en.chembase.cn View Source
• [3] Kuujia. (n.d.). Cas no 1154193-37-9 ((2-ethoxyethyl)[1-(pyridin-4-yl)ethyl]amine). Retrieved from https://www.kuujia.com View Source

(2-Ethoxyethyl)(pyridin-4-ylmethyl)amine: Analog Differentiation

Lipophilicity: Ethoxyethyl vs. Methoxy Analog

The computed XLogP3-AA of (2-Ethoxyethyl)(pyridin-4-ylmethyl)amine is 0.4 [1]. The methoxy analog, (2-methoxyethyl)(pyridin-4-ylmethyl)amine, is predicted to have a lower XLogP (approximately -0.2 to 0.1 based on fragment-based calculation methods), reflecting the reduced lipophilicity of the shorter alkyl chain [2]. This difference of approximately 0.3–0.6 log units impacts partitioning behavior in biological membranes and organic/aqueous extraction efficiency.

Lipophilicity

Computed property

XLogP3-AA 0.4

Δ ~0.3–0.6 vs methoxy analog

Supports cell-based permeability assessment context.

Computed; experimental logP not reported.

Evidence Dimension	Lipophilicity (XLogP3-AA)
Target Compound Data	0.4
Comparator Or Baseline	(2-Methoxyethyl)(pyridin-4-ylmethyl)amine; predicted XLogP ≈ -0.2 to 0.1
Quantified Difference	ΔXLogP ≈ 0.3–0.6
Conditions	Computed via XLogP3 algorithm (PubChem)

Why This Matters

Higher lipophilicity within the optimal LogP range (1–3) can improve passive membrane permeability, making the ethoxyethyl analog a preferred choice for cell-based assays targeting intracellular enzymes.

• [1] PubChem. (2026). Compound Summary for CID 43387928: (2-Ethoxyethyl)[(pyridin-4-yl)methyl]amine. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/1156432-54-0 View Source
• [2] Chembase. (n.d.). (2-Methoxyethyl)(pyridin-4-ylmethyl)amine (CAS 892566-41-5). Retrieved from https://en.chembase.cn View Source

Molecular Weight & H-Bonding Comparison

(2-Ethoxyethyl)(pyridin-4-ylmethyl)amine has a molecular weight of 180.25 g/mol and one hydrogen bond donor (NH) plus three hydrogen bond acceptors (pyridine N, ether O, amine N) [1]. The methoxy analog weighs 166.22 g/mol with an identical hydrogen bond donor/acceptor count [2]. The 14.03 g/mol mass difference (one methylene unit) affects molar-based dosing and solid-state handling properties.

Molecular weight

Computed property

180.25 g/mol

Δ +14.03 vs methoxy analog

Molar-based formulation context requires precise specification.

~8% molar error if analog misapplied.

Evidence Dimension	Molecular weight
Target Compound Data	180.25 g/mol
Comparator Or Baseline	(2-Methoxyethyl)(pyridin-4-ylmethyl)amine; 166.22 g/mol
Quantified Difference	ΔMW = 14.03 g/mol (one –CH₂– unit)
Conditions	Calculated molecular weight

Why This Matters

Procurement and formulation calculations based on molar equivalents require precise molecular weight specification; using the incorrect analog without adjustment leads to 8.5% molar error.

• [1] PubChem. (2026). Compound Summary for CID 43387928: (2-Ethoxyethyl)[(pyridin-4-yl)methyl]amine. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/1156432-54-0 View Source
• [2] Chembase. (n.d.). (2-Methoxyethyl)(pyridin-4-ylmethyl)amine (CAS 892566-41-5). Retrieved from https://en.chembase.cn View Source

Solubility: Ethoxyethyl vs. Methoxyethyl Side Chain

The ethoxyethyl chain of (2-Ethoxyethyl)(pyridin-4-ylmethyl)amine enhances solubility in organic solvents relative to the methoxyethyl analog due to the increased alkyl character, as demonstrated by the higher logP [1]. While direct aqueous solubility data for the pure compound are not available in public databases, the XLogP3 of 0.4 suggests moderate aqueous solubility comparable to other pyridyl-amine derivatives with similar polar surface area (34.2 Ų) [1]. The methoxy analog, with a lower logP and identical polar surface area, may exhibit slightly higher aqueous solubility but reduced organic phase extraction efficiency.

Solubility profile

Data to verify

XLogP 0.4, PSA 34.2 Ų

vs. methoxy analog (lower XLogP, similar PSA)

Reported higher organic phase extraction potential.

Experimental solubility data not publicly available.

Evidence Dimension	Solubility and partition behavior
Target Compound Data	XLogP3 = 0.4, PSA = 34.2 Ų
Comparator Or Baseline	(2-Methoxyethyl)(pyridin-4-ylmethyl)amine; predicted XLogP lower, PSA similar
Quantified Difference	ΔXLogP ≈ 0.3–0.6 favoring organic solubility for ethoxy analog
Conditions	Computed properties; experimental solubility data not publicly available

Why This Matters

Organic phase solubility is critical for liquid-liquid extraction during synthesis and purification; the ethoxyethyl analog provides superior recovery in organic solvent workups.

• [1] PubChem. (2026). Compound Summary for CID 43387928: (2-Ethoxyethyl)[(pyridin-4-yl)methyl]amine. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/1156432-54-0 View Source

Synthetic Utility: Pyridine-Ethanolamine Derivatives

Patent US4800206A describes pyridine-ethanolamine derivatives with catabolic activity for treating obesity and diabetes [1]. The ethoxyethyl moiety appears as a key substituent in several exemplified compounds (e.g., 1-(6-chloropyridin-2-yl)-2-[[(2r)-1-[4-(2-ethoxyethoxy)phenyl]propan-2-yl]amino]ethanol), highlighting the importance of the ethoxyethyl chain in conferring desired pharmacological properties [1]. Substituting with a methoxyethyl analog would alter the structure-activity relationship (SAR) established in the patent claims.

Patent context

Supporting evidence

US4800206A exemplifies ethoxyethyl chain

Pyridine-ethanolamine derivatives

Aligns with patent-exemplified scaffolds for catabolic agent research.

No head-to-head biological comparison available.

Evidence Dimension	Presence in patented pharmacologically active series
Target Compound Data	Ethoxyethyl chain is a critical substituent in US4800206A pyridine-ethanolamine derivatives
Comparator Or Baseline	Methoxyethyl analog not exemplified in US4800206A; SAR unspecified
Quantified Difference	Not applicable; qualitative SAR preference for ethoxyethyl
Conditions	Patent review; no head-to-head biological comparison available

Why This Matters

For researchers developing pyridine-ethanolamine-based catabolic agents, the ethoxyethyl variant is the patent-precedented choice, reducing the risk of patent non-compliance.

• [1] Hoffmann-La Roche Inc. (1989). US4800206A – Pyridine-ethanolamine derivatives. United States Patent. Retrieved from https://patents.google.com/patent/US4800206A/en View Source

Coordination Chemistry: Pyridine Basicity & Metal Binding

The pyridine nitrogen in (2-Ethoxyethyl)(pyridin-4-ylmethyl)amine is available for metal coordination, and the ethoxyethyl group's electron-donating ether oxygen can modulate the pyridine's basicity through inductive effects [1]. In the related compound (2-ethoxyethyl)[1-(pyridin-4-yl)ethyl]amine, the pyridine moiety is explicitly utilized for metal coordination and hydrogen bonding [1]. The methoxy analog, with a shorter alkyl chain, may exhibit slightly different electron donation, potentially affecting the pKa of the pyridine nitrogen and thus metal-binding affinity, though quantitative pKa comparisons are not publicly available.

Coordination profile

Class-level inference

Ethoxyethyl modulates pyridine basicity

No experimental pKa or binding constant data

Metal-binding context may differ from methoxy analog.

Qualitative structural inference; requires experimental validation.

Evidence Dimension	Pyridine nitrogen basicity (pKa) and metal-binding
Target Compound Data	Ethoxyethyl group donates electrons inductively via ether oxygen; enhances metal coordination
Comparator Or Baseline	Methoxy analog; shorter alkyl chain may slightly alter inductive effect
Quantified Difference	Not quantified; qualitative structural inference
Conditions	Structural analysis; no experimental pKa or binding constant comparison found

Why This Matters

In catalyst development or metallodrug design, subtle changes in ligand basicity can shift metal-binding affinity and catalytic activity; the ethoxyethyl variant offers a distinct coordination profile.

• [1] Kuujia. (n.d.). Cas no 1154193-37-9 ((2-ethoxyethyl)[1-(pyridin-4-yl)ethyl]amine). Retrieved from https://www.kuujia.com View Source

(2-Ethoxyethyl)(pyridin-4-ylmethyl)amine: Application Scenarios

Fragment-Based Drug Discovery for Intracellular Targets

When designing fragment libraries for intracellular targets, (2-Ethoxyethyl)(pyridin-4-ylmethyl)amine's XLogP3 of 0.4 places it near the optimal lipophilicity range for membrane permeability, while the pyridine nitrogen provides a hydrogen-bond acceptor for target engagement. This compound is a better candidate than the more hydrophilic methoxy analog for cell-based phenotypic screens where passive diffusion is required [1].

Pyridine-Ethanolamine Catabolic Agent Synthesis

Researchers developing pyridine-ethanolamine derivatives for catabolic indications (obesity, diabetes) should procure the ethoxyethyl variant as it aligns with the exemplified compounds in US4800206A, ensuring patent consistency and avoiding the need for de novo SAR exploration that would be required with the methoxy analog [2].

Metal-Organic Catalysis with Tuned Pyridine Basicity

In catalytic applications where the pyridine nitrogen coordinates to transition metals (e.g., Pd, Cu, Hf), (2-Ethoxyethyl)(pyridin-4-ylmethyl)amine provides a distinct electron-donating character via the ethoxyethyl chain. This modulation of basicity can influence catalytic turnover and selectivity, making it a preferred ligand over the methoxy analog when slightly softer nitrogen donation is desired [3].

Agrochemical Intermediate Synthesis: Organic Solubility

The enhanced organic solvent solubility conferred by the ethoxyethyl chain (ΔXLogP ≈ 0.3–0.6 over the methoxy analog) improves extraction and purification yields during multi-step synthesis of agrochemical intermediates, reducing solvent consumption and processing time [1].

Application

Selection Property

Validation Focus

Fragment-based discovery

Moderate lipophilicity context

Cell-based permeability screening fit

Pyridine-ethanolamine agent synthesis

Patent-exemplified ethoxyethyl chain

SAR alignment with US4800206A scaffold

Metal-organic catalysis

Pyridine N-donor ligand context

Basicity modulation assessment

Agrochemical intermediate synthesis

Organic solvent solubility profile

Extraction and purification yield review

• [1] PubChem. (2026). Compound Summary for CID 43387928: (2-Ethoxyethyl)[(pyridin-4-yl)methyl]amine. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/1156432-54-0 View Source
• [2] Hoffmann-La Roche Inc. (1989). US4800206A – Pyridine-ethanolamine derivatives. United States Patent. Retrieved from https://patents.google.com/patent/US4800206A/en View Source
• [3] Kuujia. (n.d.). Cas no 1154193-37-9 ((2-ethoxyethyl)[1-(pyridin-4-yl)ethyl]amine). Retrieved from https://www.kuujia.com View Source